Cas no 892468-75-6 (2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 892468-75-6
• MF: C₂₀H₁₅F₃N₆O₂
• MW: 428.367313623428
• CID: 6305504
• PubChem ID: 18553765
• Update Time: 2025-06-13

2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide
• 2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide
• 2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-[2-(trifluoromethyl)phenyl]acetamide
• 892468-75-6
• AKOS024593436
• 2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-[2-(trifluoromethyl)phenyl]acetamide
• F0656-0045

• Inchi： 1S/C20H15F3N6O2/c21-20(22,23)14-8-4-5-9-15(14)25-16(30)11-28-12-24-18-17(19(28)31)26-27-29(18)10-13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,25,30)
• InChI Key： IKGZHXNDVGBQSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(CN1C=NC2=C(C1=O)N=NN2CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 428.12085823g/mol
• Monoisotopic Mass: 428.12085823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 892468-75-6)

The compound 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 892468-75-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a triazolopyrimidine core and a trifluoromethylphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such compounds due to their unique pharmacological properties, including potential applications in targeting specific enzymes or receptors.

In recent years, the demand for novel heterocyclic compounds like 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide has surged, driven by advancements in precision medicine and biomarker discovery. This compound’s CAS No. 892468-75-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural complexity aligns with modern trends in small-molecule therapeutics, particularly in oncology and neurology, where targeted therapies are gaining traction.

The triazolopyrimidine scaffold, a key feature of this compound, is known for its versatility in medicinal chemistry. It serves as a privileged structure in designing inhibitors for kinases and other regulatory proteins. The addition of the trifluoromethylphenyl group enhances its binding affinity and metabolic stability, making it a promising candidate for further optimization. Such attributes are critical in addressing challenges like drug resistance and off-target effects, which are hot topics in current pharmaceutical research.

From a synthetic perspective, 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide exemplifies the convergence of organic synthesis and computational chemistry. Researchers are leveraging AI-driven tools to predict its physicochemical properties and interactions, a trend that resonates with the growing integration of machine learning in drug design. This approach not only accelerates discovery but also reduces costs, a key concern for biotech startups and academic labs alike.

Environmental and regulatory considerations also play a role in the study of this compound. While it is not classified as a hazardous material, its synthesis and handling require adherence to green chemistry principles. The pharmaceutical industry’s shift toward sustainable practices has put a spotlight on compounds like CAS No. 892468-75-6, emphasizing the need for eco-friendly synthetic routes and minimal waste generation.

In conclusion, 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-2-(trifluoromethyl)phenylacetamide represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug development, coupled with its structural ingenuity, make it a compound worth watching in the coming years. As research continues to unfold, this molecule may well emerge as a cornerstone in the next generation of therapeutic agents.